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Compound of Interest

Compound Name: Lobetyolin

Cat. No.: B8117330 Get Quote

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Lobetyolin. Adherence to these

procedures is critical for ensuring laboratory safety and maintaining experimental integrity.

Quantitative Data Summary
The following tables summarize key quantitative data for Lobetyolin.

Table 1: Physicochemical Properties of Lobetyolin

Property Value Source

Molecular Formula C₂₀H₂₈O₈ [1][2][3]

Molecular Weight 396.43 g/mol [1][2][3][4]

CAS Number 136085-37-5 [1]

Appearance Solid Powder [4]

Purity ≥98% [3][4]

Storage (Powder) -20°C [1]

Storage (in Solvent) -80°C [1]

Solubility
DMSO, Pyridine, Methanol,

Ethanol
[4]
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Table 2: Biological Activity of Lobetyolin

Assay Cell Line Result (IC₅₀) Source

Cell Viability (MTT

Assay)

MKN-45 (Gastric

Cancer)
27.74 µM [5]

Cell Viability (MTT

Assay)

MKN-28 (Gastric

Cancer)
19.31 µM [5]

Operational and Safety Protocols
Personal Protective Equipment (PPE)
A full complement of personal protective equipment must be worn at all times when handling

Lobetyolin to prevent exposure.[1]

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use protective gloves (e.g., nitrile).

Body Protection: An impervious lab coat or clothing is required.

Respiratory Protection: In cases of potential dust or aerosol formation, a suitable respirator

must be used.[1]

Safe Handling and Storage Protocol
Proper handling and storage are crucial to maintain the stability of Lobetyolin and ensure a

safe laboratory environment.

Receiving and Storage:

Upon receipt, allow the sealed vial to equilibrate to room temperature for at least one hour

before opening.[4]

Gently shake the vial to ensure any compound that may have adhered to the cap or neck

during transport settles to the bottom.[4]
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Store the container tightly sealed in a cool, well-ventilated area away from direct sunlight and

ignition sources.[1]

For long-term storage, maintain the powdered form at -20°C and solutions in solvent at

-80°C.[1]

Handling and Use:

Always handle Lobetyolin in a designated area with adequate exhaust ventilation, such as a

chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1]

Prevent all contact with skin, eyes, and inhalation of the substance.[1]

Do not eat, drink, or smoke in the area where Lobetyolin is being handled.[1]

After handling, wash skin thoroughly.[1]

Spill Management and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and exposure.

Spill Containment:

Evacuate personnel to a safe area and ensure the spill area is well-ventilated.[1]

Wear full personal protective equipment before addressing the spill.[1]

Prevent the substance from entering drains or water courses.[1]

For solutions, absorb the spill using a finely-powdered, liquid-binding material such as

diatomite or universal binders.[1]

For powder spills, carefully sweep up the material and place it into a suitable, sealed

container for disposal. Avoid creating dust.[6]

Decontamination and Disposal:
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Decontaminate all affected surfaces and equipment by scrubbing with alcohol.[1]

Dispose of all contaminated materials, including the absorbent material and the substance

itself, as hazardous waste in an approved waste disposal plant.[1]

All disposal must be conducted in accordance with prevailing country, federal, state, and

local regulations.[1]

First Aid Procedures
Immediate first aid should be administered in case of exposure.[1]

If Swallowed: Call a POISON CENTER or doctor immediately if you feel unwell. Rinse the

mouth with water but DO NOT induce vomiting.[1]

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to

ensure thorough flushing. Remove contact lenses if present. Seek prompt medical attention.

[1]

Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and

shoes and contact a physician.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.[1]

Experimental Protocols and Signaling Pathways
Key Experimental Protocols
Lobetyolin has been studied for its anti-tumor effects, particularly in gastric cancer.[7][8] The

following outlines common methodologies used in its investigation.

Cell Viability and Proliferation (MTT Assay):

Cell Seeding: Plate gastric cancer cells (e.g., MKN-45, MKN-28) in 96-well plates and culture

until they adhere.

Treatment: Treat the cells with varying concentrations of Lobetyolin (e.g., 0, 10, 20, 40 µM)

for a specified period, such as 24 hours.[5]
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MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate to allow for the formation of formazan crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

Measurement: Read the absorbance at a specific wavelength (e.g., 570 nm) using a

microplate reader to determine cell viability. The IC₅₀ value, the concentration at which 50%

of cell growth is inhibited, can then be calculated.[5]

Apoptosis Analysis (Flow Cytometry):

Cell Treatment: Treat gastric cancer cells with Lobetyolin as described above.

Harvesting: Collect the treated cells by trypsinization and centrifugation.[5]

Staining: Resuspend the cells in binding buffer and stain with Annexin V-FITC and Propidium

Iodide (PI) according to the manufacturer's protocol.

Analysis: Analyze the stained cells using a flow cytometer to differentiate between viable,

early apoptotic, late apoptotic, and necrotic cells.[7]

Mandatory Visualizations
Signaling Pathway Affected by Lobetyolin

Lobetyolin has been shown to exert its anti-cancer effects in gastric cancer by downregulating

the amino acid transporter ASCT2 and modulating the AKT/GSK3β/c-Myc signaling pathway.[5]

[7]
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AKT/GSK3β/c-Myc Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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